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Compound of Interest

Compound Name: (R)-Tetrahydro-2H-pyran-3-OL

Cat. No.: B028581

An In-depth Technical Guide to the Safe Handling of (R)-Tetrahydro-2H-pyran-3-OL

Introduction

(R)-Tetrahydro-2H-pyran-3-OL is a chiral heterocyclic compound utilized in organic synthesis,
particularly as a building block in the development of pharmaceutical agents.[1][2] Its specific
stereochemistry makes it a valuable intermediate for creating complex molecular architectures.
As with any chemical reagent, a thorough understanding of its properties and associated
hazards is paramount for ensuring the safety of laboratory personnel and the integrity of
research outcomes. This guide provides a comprehensive overview of the safety and handling
protocols for (R)-Tetrahydro-2H-pyran-3-OL, grounded in authoritative safety data and
established laboratory practices.

Chemical and Physical Properties

A foundational aspect of safe handling is a clear understanding of the substance's physical and
chemical properties. These characteristics influence storage conditions, handling techniques,
and appropriate emergency responses.
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Property Value Source
Chemical Name (R)-Tetrahydro-2H-pyran-3-OL [3]
Synonyms (3R)-oxan-3-ol N/A
CAS Number 19752—84—2 (for racemic o
mixture)
Molecular Formula CsH1002 [3114]
Molecular Weight 102.13 g/mol [31[4]
Appearance Liquid [4]
Boiling Point 88 °C at 18 Torr [2]
Density 1.080 + 0.06 g/cm?3 [2]
Purity Typically 295% [4]

Hazard Identification and Toxicological Summary

(R)-Tetrahydro-2H-pyran-3-OL is classified as hazardous. The primary risks are associated

with irritation to the skin, eyes, and respiratory system. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a standardized summary of these

hazards.
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GHS Classification Hazard
Pictogram GHSO07: Harmful/lrritant[4]
Signal Word Warning[4]

H315: Causes skin irritation.[4][5][6]H319:
Hazard Statements Causes serious eye irritation.[5][6]H335: May

cause respiratory irritation.[5][6]

P261: Avoid breathing mist/vapors/spray.[4][5]
[6]P264: Wash skin thoroughly after handling.[5]
[6]P280: Wear protective gloves/eye
protection/face protection.[5][6]P302+P352: IF
Precautionary Statements ON SKIN: Wash with plenty of soap and water.
[5][6]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[5][6]

Toxicological Profile:

» Skin Contact: Causes skin irritation, which may manifest as redness, itching, or
inflammation.[5][6]

o Eye Contact: Causes serious eye irritation. Direct contact can result in pain, watering, and
redness.[5][6]

e Inhalation: Vapors or mists may cause respiratory tract irritation.[5][6][7]

 Ingestion: While not a primary route of occupational exposure, ingestion is considered
harmful.[7]

Caption: GHS Hazard Profile for (R)-Tetrahydro-2H-pyran-3-OL.

Safe Handling and Engineering Controls

Adherence to rigorous handling protocols is essential to minimize exposure and ensure a safe
laboratory environment. The causality behind these protocols is the prevention of direct contact

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://fluorochem.co.uk/product/F324331/
https://fluorochem.co.uk/product/F324331/
https://fluorochem.co.uk/product/F324331/
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://fluorochem.co.uk/product/F324331/
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://aksci.com/sds/8273AE_SDS.pdf
https://aksci.com/sds/3523DR_SDS.pdf
https://pim-resources.coleparmer.com/sds/10987.pdf
https://pim-resources.coleparmer.com/sds/10987.pdf
https://www.benchchem.com/product/b028581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

and inhalation.

Engineering Controls: The primary engineering control is to handle the substance in a well-
ventilated area.

» Fume Hood: All manipulations of (R)-Tetrahydro-2H-pyran-3-OL, including weighing,
transferring, and use in reactions, should be performed inside a certified chemical fume
hood.[8] This is critical for preventing the accumulation of vapors in the breathing zone of the

operator.

o Safety Stations: Facilities must be equipped with easily accessible eyewash stations and
safety showers.[7] Their proximity to the workstation is a regulatory and safety necessity.

Personal Protective Equipment (PPE): PPE provides the final barrier between the researcher
and the chemical. The selection of appropriate PPE is a critical, task-dependent decision.

Task Assessment:
Working with (R)-Tetrahydro-2H-pyran-3-OL

Is there a significant
splash hazard?

/ Requifed Personal Protective Equipment

Nitrile Gloves
(or other chemically resistant) Lelo (Graet

Safety Goggles Face Shield

(conforming to EN166/NIOSH) (if splash risk is high)

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure the fume hood is operational and the sash is at the
appropriate height. Don all required PPE as determined by the workflow above.

» Container Inspection: Visually inspect the container for any damage or leaks before opening.

 Aliquotting/Transfer: Use appropriate tools (e.g., pipettes, syringes) to transfer the liquid.
Perform all transfers over a secondary containment tray to catch any potential drips or spills.

o Heating: If heating is required, be aware that this will increase the vapor pressure. Ensure
the fume hood has adequate flow and use controlled heating methods (e.g., a heating
mantle with a temperature controller). Avoid open flames.

o Post-Handling: Tightly close the container immediately after use.[7][9]

o Decontamination: Wipe down the work surface within the fume hood. Wash hands
thoroughly with soap and water after the procedure is complete, even if gloves were worn.
[10]

Storage and Stability

Proper storage is crucial for maintaining the chemical's purity and preventing hazardous
situations.

o Conditions: Store in a cool, dry, and well-ventilated place.[7][8][9] Keep the container tightly
closed to prevent absorption of moisture and contamination.[7][9]

o Incompatible Materials: Avoid strong oxidizing agents. The specific incompatibilities should
be reviewed based on the intended reaction chemistry.

 Stability: The product is chemically stable under standard ambient conditions (room
temperature).

Emergency and First Aid Procedures

A prepared response to an emergency, such as a spill or personnel exposure, is a non-
negotiable component of laboratory safety.
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Immediate Actions

Move to fresh air immediately.
If breathing is difficult, give oxygen.

/ Flush eyes with plenty of water A
Exposure Occurs Skin Contact Eye Contact Inhalation for at least 15 minutes, lifting eyelids. > Sggigpggﬂg;i
\ Remove contact lenses if possible.
S _—

Flush skin with plenty of water
for at least 15 minutes.
Remove contaminated clothing.

Click to download full resolution via product page
Caption: First aid response logic for personnel exposure.
First Aid Measures:

 If on Skin: Immediately flush the affected area with copious amounts of water for at least 15
minutes while removing contaminated clothing.[7][9] Seek medical attention if irritation
persists.[9]

 If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to
lift the upper and lower eyelids.[7][9] Remove contact lenses if it is safe to do so0.[9] Seek
immediate medical attention.[7]

« If Inhaled: Move the person to fresh air. If breathing becomes difficult, administer oxygen. If
the person is not breathing, begin artificial respiration.[7] Seek immediate medical attention.

[7]

« If Swallowed: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical aid.[7]

Spill Response Protocol:
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o Evacuate: Alert others in the immediate area and evacuate non-essential personnel.
» Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the
spill. Do not use combustible materials like paper towels to absorb large spills.

o Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for chemical waste.[8]

o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of the waste container according to institutional and local environmental
regulations. Do not allow the chemical to enter drains.[8]

Disposal Considerations

All waste containing (R)-Tetrahydro-2H-pyran-3-OL must be treated as hazardous chemical
waste.

o Containers: Empty containers may retain product residue and should be handled as
hazardous.

» Disposal Method: Waste should be disposed of through a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[8] Always follow the specific waste
disposal protocols of your institution and comply with all local, state, and federal regulations.
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e TETRAHYDRO-2H-PYRAN-3-OL Formula. ECHEMI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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